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Compound of Interest

Compound Name: Bg-123

Cat. No.: B1667493

For immediate reference, researchers, scientists, and drug development professionals should
adhere to the following procedures for the safe disposal of Bq-123, a selective endothelin type
A (ETA) receptor antagonist. This guide provides detailed steps for handling both solid Bg-123
and solutions containing the peptide.

While Bg-123 is not classified as a hazardous substance according to the Globally Harmonized
System (GHS), proper disposal is crucial to prevent environmental contamination.[1] The
primary principle is to avoid releasing Bg-123 into sewer systems or surface and ground water.

[1]

Disposal Procedures

The appropriate disposal method for Bq-123 depends on its physical state: solid or in solution.
1. Solid Bg-123 Waste:

Uncontaminated, solid Bg-123 that is no longer needed should be collected and disposed of as
non-hazardous solid laboratory waste.

o Step 1: Collection: Place the solid Bg-123 in a clearly labeled, sealed container.

o Step 2: Labeling: The label should clearly identify the contents as "Bq-123" and indicate that
it is non-hazardous waste.
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o Step 3: Disposal: Dispose of the sealed container in the designated receptacle for non-
hazardous solid chemical waste, following your institution's specific guidelines.

2. Bq-123 Solutions:

Aqueous solutions and solutions of Bg-123 in organic solvents such as Dimethyl Sulfoxide
(DMSO) require different disposal approaches.

Aqueous Solutions:

Disposal of aqueous Bq-123 solutions directly down the drain is not recommended.[1]

o Step 1: Absorption: Absorb the liquid waste onto an inert material (e.g., vermiculite, sand, or
absorbent pads).

o Step 2: Collection: Place the absorbent material into a sealed, leak-proof container.

o Step 3: Labeling: Label the container with "Absorbed Bg-123 Aqueous Solution" and indicate
it is non-hazardous waste.

o Step 4: Disposal: Dispose of the container with other solid laboratory chemical waste.

DMSO Solutions:

DMSO is a combustible liquid and can penetrate the skin, potentially carrying dissolved
substances with it. Therefore, solutions of Bq-123 in DMSO should be handled as organic
solvent waste.

e Step 1: Collection: Collect the Bq-123/DMSO solution in a designated, sealed, and properly
labeled waste container for flammable organic solvents.

o Step 2: Labeling: The label must clearly state "Bg-123 in DMSO" and include the appropriate
hazard warnings for flammable liquids.

o Step 3: Disposal: The container should be sent for incineration or disposed of through your
institution's hazardous waste management program.
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Summary of Disposal Procedures

Waste Type Disposal Method Key Considerations
) Dispose as non-hazardous Ensure itis in a sealed and
Solid Bg-123 ) )
solid laboratory waste. clearly labeled container.

] Absorb onto an inert material ]
Aqueous Bg-123 Solution ) ) Do not pour down the drain.
and dispose of as solid waste.

Handle with appropriate

) ] Collect as flammable organic personal protective equipment
Bg-123 in DMSO Solution o _
solvent waste for incineration. (PPE) due to DMSO's
properties.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Bg-123
waste.
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Caption: Bg-123 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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